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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin C

Cat. No.: B1140306 Get Quote

Essential Safety and Handling Guide for 19,20-
Epoxycytochalasin C
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

19,20-Epoxycytochalasin C, a fungal metabolite with cytotoxic properties. Due to conflicting

safety classifications from different suppliers, a cautious approach adhering to the more

stringent safety protocols is strongly recommended.

Hazard and Safety Data Summary
Conflicting information exists regarding the hazards of 19,20-Epoxycytochalasin C. To ensure

the highest level of safety, personnel should be aware of all potential hazards.

Supplier GHS Classification Hazard Statements

DC Chemicals

Acute toxicity, Oral (Category

4)Acute aquatic toxicity

(Category 1)Chronic aquatic

toxicity (Category 1)

H302: Harmful if

swallowed.H410: Very toxic to

aquatic life with long lasting

effects.[1]

Cayman Chemical
Not classified according to

GHS
None
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Given the potential for cytotoxicity and the "harmful if swallowed" classification, it is prudent to

handle 19,20-Epoxycytochalasin C as a hazardous compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling 19,20-Epoxycytochalasin C in solid (powder) or solution form.

PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves

Provides a robust barrier

against skin contact.[1]

Eye Protection
Safety goggles with side-

shields

Protects eyes from dust

particles and splashes.[1]

Body Protection
Impervious, disposable lab

coat or gown

Prevents contamination of

personal clothing.[1]

Respiratory Protection
Suitable respirator (e.g., N95

or higher)

Necessary when handling the

powder form to avoid

inhalation.[1]
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Preparation Phase

Don Lab Coat/Gown

Don First Pair of Gloves

Don Second Pair of Gloves

Don Eye Protection

Don Respiratory Protection

If handling powder

Proceed to Handling

If handling solution

Start

Handling Complete
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Safe handling of 19,20-Epoxycytochalasin C requires a controlled environment and strict

adherence to established protocols to minimize exposure risk.

Engineering Controls:

Ventilation: All handling of 19,20-Epoxycytochalasin C, especially in its powder form,

should be conducted in a certified chemical fume hood or a biological safety cabinet to avoid

the formation of dust and aerosols.[1]

Accessible Safety Equipment: An eye wash station and a safety shower must be readily

accessible in the laboratory.[1]

Step-by-Step Handling Procedure:

Preparation:

Designate a specific area for handling 19,20-Epoxycytochalasin C.

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as outlined in the table above.

Weighing (for solid form):

Perform weighing within a chemical fume hood.

Use a dedicated, labeled weigh boat.

Handle with care to prevent generating dust.

Reconstitution/Dilution:

If preparing a solution, add the solvent slowly to the solid to avoid splashing.

The compound is soluble in ethanol, methanol, DMF, and DMSO, but has poor water

solubility.

Keep the container tightly sealed when not in use.
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Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Dispose of all contaminated materials as cytotoxic waste.

Wash hands thoroughly with soap and water after removing gloves.[1]
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Don PPE
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Disposal Plan
Proper disposal of 19,20-Epoxycytochalasin C and all contaminated materials is critical to

prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

Cytotoxic Waste Containers: All solid and liquid waste contaminated with 19,20-
Epoxycytochalasin C must be disposed of in clearly labeled, leak-proof cytotoxic waste

containers.

Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated

cytotoxic sharps container.

PPE: All used PPE, including gloves, gowns, and masks, should be disposed of as cytotoxic

waste.

Disposal Procedure:

Containment: Securely seal all cytotoxic waste containers before removal from the

laboratory.

Labeling: Ensure all containers are clearly labeled with "Cytotoxic Waste" and any other

labels required by your institution's waste management program.

Institutional Guidelines: Follow your institution's specific procedures for the collection and

disposal of chemical and cytotoxic waste. This typically involves disposal through an

approved hazardous waste management service.[1]

Environmental Precaution: Avoid releasing 19,20-Epoxycytochalasin C into the

environment. Do not dispose of it down the drain.[1]
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Waste Generation

Solid Waste

Segregate into Labeled Cytotoxic Containers

Liquid Waste Sharps Contaminated PPE

Follow Institutional Disposal Protocol

Approved Hazardous Waste Disposal
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By adhering to these safety protocols, researchers can minimize the risks associated with

handling 19,20-Epoxycytochalasin C and ensure a safe laboratory environment. Always

consult your institution's specific safety guidelines and the most recent Safety Data Sheets

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1140306#personal-protective-equipment-for-
handling-19-20-epoxycytochalasin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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